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Compound of Interest

Compound Name:
1-(Methoxymethyl)-1H-

benzotriazole

Cat. No.: B1582719 Get Quote

1-(Methoxymethyl)-1H-benzotriazole, often abbreviated as BTMOM, is a versatile

heterocyclic compound that has garnered significant interest in organic synthesis and materials

science. It belongs to the family of benzotriazoles, which are well-regarded for their utility as

corrosion inhibitors and UV stabilizers.[1][2] The introduction of the methoxymethyl (MOM)

group at the N1 position of the benzotriazole ring system serves as a crucial protecting group,

enhancing its utility in multi-step organic syntheses, particularly in the development of

pharmaceuticals and agrochemicals.[1][3] This guide provides a comprehensive overview of

the core physical properties of 1-(Methoxymethyl)-1H-benzotriazole, offering field-proven

insights into its characterization and application, grounded in authoritative data.

Chemical Identity and Structure
The unique properties of 1-(Methoxymethyl)-1H-benzotriazole stem directly from its

molecular architecture, which features a bicyclic aromatic system fused with a triazole ring,

appended with a methoxymethyl ether linkage.

Diagram: Chemical Structure of 1-(Methoxymethyl)-1H-benzotriazole

A 2D representation of the 1-(Methoxymethyl)-1H-benzotriazole molecule.
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The physical characteristics of a compound are paramount for its handling, storage, and

application in various experimental and industrial settings. The table below summarizes the key

physical properties of 1-(Methoxymethyl)-1H-benzotriazole based on compiled data from

various chemical suppliers and databases.

Property Value Source(s)

CAS Number 71878-80-3 [1][4]

Molecular Formula C₈H₉N₃O [1][4]

Molecular Weight 163.18 g/mol [1][4]

Appearance
White to off-white or pale

yellow crystalline powder
[1][4][5]

Melting Point 40 - 43 °C [1][4][6]

Boiling Point
Data not available; likely

decomposes upon heating
[5]

Density Data not available

Solubility

No quantitative data available.

Inferred to be soluble in many

organic solvents and sparingly

soluble in water based on the

parent compound, 1H-

Benzotriazole.

[7]

Purity
Typically >98.0% (GC) or

≥99% (HPLC)
[1][6]

Analysis and Causality of Physical Characteristics
Appearance, State, and Purity 1-(Methoxymethyl)-1H-benzotriazole exists as a stable,

crystalline solid at room temperature. Its color, ranging from white to pale yellow, is typical for

many organic compounds and minor variations can be attributed to trace impurities or slight

oxidation. The high purity, often exceeding 98%, is critical for its application in sensitive organic

reactions where side products can affect yields and product purity.[1]
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Melting Point: A Key Indicator of Identity and Purity The melting point is a crucial and easily

determinable physical constant. The relatively sharp melting range of 40-43 °C indicates a well-

defined crystalline structure and high purity.[1][4] In a research setting, a depressed or

broadened melting range would be a primary indicator of impurities, necessitating further

purification steps like recrystallization before use in synthesis.

Solubility Profile and Its Implications While specific quantitative solubility data is not readily

published, the chemical structure provides strong indicators of its expected behavior. The

parent molecule, 1H-benzotriazole, is sparingly soluble in water but readily dissolves in organic

solvents like alcohols, chloroform, and dimethylformamide (DMF).[7] The addition of the

methoxymethyl group increases the molecule's nonpolar character, suggesting that its solubility

in water is likely low. Conversely, its solubility in common organic solvents used in synthesis

(e.g., tetrahydrofuran, dichloromethane, DMF) is expected to be good, which is a vital

characteristic for a synthetic reagent. This solubility is essential for its role as a corrosion

inhibitor in organic-based coatings and as a reagent in solution-phase chemical reactions.[1]

Thermal Stability and Handling The absence of a reported boiling point suggests that 1-
(Methoxymethyl)-1H-benzotriazole may be thermally labile and could decompose at elevated

temperatures before boiling, a common trait for complex heterocyclic molecules.[5] The parent

compound, 1H-benzotriazole, is known to potentially explode during vacuum distillation.[7]

Therefore, heating should be conducted with caution. For storage, it is recommended to keep

the compound in a cool, dark, and tightly sealed container to prevent degradation.[8]

Experimental Protocol: Melting Point Determination
To ensure the identity and purity of 1-(Methoxymethyl)-1H-benzotriazole, a precise melting

point determination is a fundamental experiment.

Objective: To accurately determine the melting range of a sample of 1-(Methoxymethyl)-1H-
benzotriazole using a digital melting point apparatus.

Methodology:

Sample Preparation: A small amount of the crystalline powder is finely crushed on a watch

glass using a spatula to ensure uniform packing.
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Capillary Loading: The open end of a glass capillary tube is tapped into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the sample

into the sealed end, aiming for a packed column of 2-3 mm in height.

Apparatus Setup: The digital melting point apparatus is turned on and a starting temperature

of approximately 35 °C is set. A slow ramp rate (e.g., 1-2 °C per minute) is programmed to

begin near the expected melting point.

Measurement: The loaded capillary tube is inserted into the heating block of the apparatus.

Observation: The sample is observed through the magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the onset of melting. The temperature at which

the entire sample becomes a clear liquid is recorded as the final melting point.

Validation: The observed melting range is compared to the literature value (40-43 °C). A

sharp range within this window confirms the sample's purity and identity.

Workflow: Physical Characterization of a Novel Compound

A generalized workflow for the physical and chemical characterization of a synthesized

compound.

Safety and Handling
According to safety data sheets, 1-(Methoxymethyl)-1H-benzotriazole is classified as a

substance that causes skin and serious eye irritation.[5][8] Therefore, appropriate personal

protective equipment (PPE), including safety goggles and gloves, should be worn during

handling.[8] Work should be conducted in a well-ventilated area, and inhalation of dust should

be avoided.[5] Standard safe laboratory practices are sufficient for managing this compound.

Conclusion
1-(Methoxymethyl)-1H-benzotriazole is a crystalline solid with a well-defined melting point

and physical characteristics that make it highly suitable for its intended applications in organic

synthesis and material science. Its stability at room temperature, coupled with its presumed

solubility in common organic solvents, facilitates its use as a versatile reagent and additive.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1582719?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/M1276_EU_6N.pdf
https://www.tcichemicals.com/OF/en/sds/M1276_JP_EN.pdf
https://www.tcichemicals.com/OF/en/sds/M1276_JP_EN.pdf
https://www.tcichemicals.com/BE/en/sds/M1276_EU_6N.pdf
https://www.benchchem.com/product/b1582719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding these core physical properties is the first step for any researcher or scientist

aiming to leverage this compound's unique chemical capabilities in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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